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Compound of Interest

Compound Name: (-)-Erinacin A

Cat. No.: B1144756

Application Notes and Protocols for (-)-Erinacin
A

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and technical information for the analysis
and biological investigation of (-)-Erinacin A, a key bioactive compound isolated from the
mycelia of Hericium erinaceus.

Analytical Standards and Reference Materials

(-)-Erinacin A (CAS No: 156101-08-5) is a cyathane diterpenoid with a molecular formula of
C2s5H3606 and a molecular weight of 432.55 g/mol . For quantitative analysis, it is imperative to
use a well-characterized reference standard. Commercially available standards should be
accompanied by a Certificate of Analysis (CoA) specifying purity, typically 295%, as determined
by High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass
Spectrometry (LC-MS).

Storage and Handling: (-)-Erinacin A is typically supplied as a solid. It should be stored at
-20°C and protected from light. For experimental use, stock solutions can be prepared in
solvents such as methanol or acetonitrile and stored at -20°C for short periods.

Quantitative Analysis Protocols
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Accurate quantification of (-)-Erinacin A in various matrices is crucial for research and
development. Below are detailed protocols for HPLC-UV and LC-MS/MS methods.

High-Performance Liquid Chromatography (HPLC-UV)
Method

This method is suitable for the quantification of (-)-Erinacin A in raw materials, extracts, and

finished products.

Experimental Workflow: HPLC-UV Analysis of (-)-Erinacin A

HPLC-UV Analysis Data Analysis
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Caption: Workflow for the quantitative analysis of (-)-Erinacin A using HPLC-UV.

Instrumentation and Conditions:
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Parameter Specification
HPLC System Agilent 1260 Infinity 1l or equivalent
C18 reverse-phase column (e.g., 4.6 x 250 mm,
Column
5 pm)
) Isocratic elution with Acetonitrile and Water
Mobile Phase
(e.g., 70:30, v/v)
Flow Rate 1.0 mL/min
Injection Volume 10 uL
Column Temperature 25°C
UV Detection 210 nm
Reference Standard (-)-Erinacin A, 295% purity
Protocol:

o Standard Preparation: Prepare a stock solution of (-)-Erinacin A reference standard in
methanol (e.g., 1 mg/mL). From the stock solution, prepare a series of calibration standards
ranging from 1 pg/mL to 100 pg/mL.

e Sample Preparation:

o For solid samples (e.g., mycelia powder), accurately weigh about 1 g of the homogenized
sample.

o Extract with a suitable solvent, such as 70% ethanol, using ultrasonication for 30 minutes.
o Centrifuge the extract at 4000 rpm for 10 minutes.
o Filter the supernatant through a 0.45 um syringe filter prior to injection.

e Analysis: Inject the prepared standards and samples into the HPLC system.

e Quantification: Construct a calibration curve by plotting the peak area against the
concentration of the standards. Determine the concentration of (-)-Erinacin A in the samples
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by interpolating their peak areas on the calibration curve.

Method Validation Parameters:

Parameter Typical Value
Linearity (R?) >0.999

Limit of Detection (LOD) ~0.1 pg/mL
Limit of Quantification (LOQ) ~0.5 pg/mL
Precision (%RSD) < 2%
Accuracy (Recovery) 95 - 105%

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) Method

This method offers higher sensitivity and selectivity, making it ideal for quantifying (-)-Erinacin
A in complex biological matrices like plasma, cerebrospinal fluid, and tissue homogenates.[1]

[2]

Experimental Workflow: LC-MS/MS Analysis of (-)-Erinacin A
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Sample Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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